Cas no 1929-77-7 (Vernolate)

• Product Name: Vernolate
• CAS No: 1929-77-7
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 140934
• PubChem ID: 24869273
• Update Time: 2025-04-19

Vernolate Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,N,N-dipropyl-, S-propyl ester
• Vernolat
• Propyl-N-Di-N-Propylthiolcarbamate
• S-propyl N,N-dipropylcarbamothioate
• Vernolate
• Vernolate Solution
• Vernolate Standard
• Perbulate
• S-propyl dipropyl(thiocarbamate)
• S-propyl dipropylcarbamothioate
• S-propyl dipropylthiocarbamate
• S-Propyl N,N-dipropylthiocarbamate
• Surpass E
• Vanalate
• Vernam
• Vernam 7E
• Vernam G
• Propyl dipropylthiolcarbamate
• R-1607

• MDL： MFCD00078733
• Inchi： 1S/C10H21NOS/c1-4-7-11(8-5-2)10(12)13-9-6-3/h4-9H2,1-3H3
• InChI Key： OKUGPJPKMAEJOE-UHFFFAOYSA-N
• SMILES： CCCN(C(SCCC)=O)CCC

Computed Properties

• Exact Mass: 203.13400
• Monoisotopic Mass: 203.134385
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Transparent liquid with aromatic smell; The technical drug is a yellowish brown transparent oily liquid with a slightly irritating odor
• Density: 0.954 g/cm3 (20 ºC)
• Melting Point: <25 ºC
• Boiling Point: 150 ºC
• Flash Point: 118.8±22.6 ºC,
• Refractive Index: 1.4736 (589.3 nm 30 ºC)
• Solubility: Almost insoluble (0.075 g/l) (25 º C),
• PSA: 45.61000
• LogP: 3.37160
• Solubility: Water soluble
• Merck: 13,10024

Vernolate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H411
• Warning Statement： P273
• Hazardous Material transportation number：UN3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： R22;R51/53
• Safety Instruction： S61
• RTECS：FA4725000
• Hazardous Material Identification：
• Risk Phrases：R22; R51/53; R36
• Storage Condition：0-6°C
• Toxicity：LD50 orally in rats: 1780 mg/kg (Bailey, White)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives